Cas no 2639418-41-8 (ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate)

Ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate is a bicyclic compound featuring both an ester and an aminomethyl functional group, offering versatility in synthetic applications. Its rigid bicyclo[3.2.1]octane scaffold provides structural stability, while the reactive amine and ester moieties enable further derivatization, making it valuable in medicinal chemistry and material science. The compound’s balanced lipophilicity and steric properties enhance its potential as a building block for bioactive molecules or catalysts. Its well-defined stereochemistry also allows for precise control in asymmetric synthesis. Suitable for research and industrial applications, this intermediate demonstrates utility in the development of pharmaceuticals and specialty chemicals.
ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate structure
2639418-41-8 structure
Product Name:ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate
CAS No:2639418-41-8
MF:C12H21NO2
MW:211.30064368248
CID:5651848
PubChem ID:165897899
Update Time:2025-06-11

ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639418-41-8
    • EN300-27784073
    • ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
    • ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate
    • Inchi: 1S/C12H21NO2/c1-2-15-10(14)12-5-3-4-11(8-12,9-13)6-7-12/h2-9,13H2,1H3
    • InChI Key: DELXQTIMMIRQMI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CCCC(CN)(CC1)C2)=O

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.3Ų

ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27784073-1g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
1g
$1386.0 2023-09-09
Enamine
EN300-27784073-5g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
5g
$4018.0 2023-09-09
Enamine
EN300-27784073-10g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
10g
$5959.0 2023-09-09
Enamine
EN300-27784073-0.05g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
0.05g
$1164.0 2023-09-09
Enamine
EN300-27784073-0.1g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
0.1g
$1220.0 2023-09-09
Enamine
EN300-27784073-0.25g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
0.25g
$1275.0 2023-09-09
Enamine
EN300-27784073-0.5g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
0.5g
$1331.0 2023-09-09
Enamine
EN300-27784073-1.0g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
1g
$1801.0 2023-05-25
Enamine
EN300-27784073-2.5g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
2.5g
$2716.0 2023-09-09
Enamine
EN300-27784073-5.0g
ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
2639418-41-8
5g
$5221.0 2023-05-25

Additional information on ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate

Research Brief on Ethyl 5-(Aminomethyl)Bicyclo[3.2.1]Octane-1-Carboxylate (CAS: 2639418-41-8)

Ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate (CAS: 2639418-41-8) is a bicyclic compound of significant interest in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The compound features a bicyclo[3.2.1]octane core, a rigid structure that imparts conformational stability, making it an attractive candidate for targeting specific biological pathways. The presence of an aminomethyl group at the 5-position and an ethyl carboxylate moiety at the 1-position provides opportunities for further functionalization, enabling the tuning of physicochemical and pharmacological properties. Recent synthetic methodologies have optimized the production of this compound, improving yields and purity, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

In pharmacological research, ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate has shown promise as a precursor for the development of modulators of neurotransmitter systems. Preliminary in vitro studies indicate its potential affinity for GABAA and NMDA receptors, suggesting applications in the treatment of anxiety, epilepsy, and neurodegenerative diseases. Additionally, its structural motifs have been explored in the design of antimicrobial agents, with some derivatives exhibiting activity against resistant bacterial strains.

Recent advancements in computational chemistry have facilitated the prediction of binding modes and interactions of this compound with biological targets. Molecular docking studies reveal that the bicyclo[3.2.1]octane scaffold can fit into the binding pockets of various enzymes and receptors, supporting its utility in rational drug design. Furthermore, in vivo studies in animal models have begun to elucidate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for translational research.

In conclusion, ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate represents a promising chemical entity with broad applications in drug discovery. Ongoing research aims to expand its therapeutic potential through the development of novel derivatives and the exploration of new biological targets. Future studies should focus on optimizing its pharmacological efficacy and safety profile to advance it toward clinical trials.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司